Cas no 1337352-61-0 (2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol)

• Product Name: 2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol
• CAS No: 1337352-61-0
• MF: C₈H₉BrClNO
• MW: 250.52016043663
• CID: 5581713
• PubChem ID: 84707275
• Update Time: 2025-10-28

2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(2-BROMO-6-CHLOROPHENYL)ETHAN-1-OL
• Benzeneethanol, β-amino-2-bromo-6-chloro-
• 2-amino-2-(2-bromo-6-chlorophenyl)ethanol
• Y13311
• 1337352-61-0
• EN300-1913372
• 2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol

• Inchi： 1S/C8H9BrClNO/c9-5-2-1-3-6(10)8(5)7(11)4-12/h1-3,7,12H,4,11H2
• InChI Key： QSBIUTUSSXOJJP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(CO)N)Cl

Computed Properties

• Exact Mass: 248.95560g/mol
• Monoisotopic Mass: 248.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol

Comprehensive Overview of 2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol (CAS No. 1337352-61-0)

The compound 2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol (CAS No. 1337352-61-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring both bromo and chloro substituents on the phenyl ring, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery, particularly in the development of chiral building blocks and small-molecule inhibitors.

In recent years, the demand for halogenated aromatic compounds like 2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol has surged, driven by advancements in medicinal chemistry and catalysis. This compound’s amino alcohol functional group is pivotal for constructing beta-blockers and antifungal agents, aligning with current trends in targeted therapy. Its CAS No. 1337352-61-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing relevance in high-throughput screening.

From a synthetic perspective, 2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol offers opportunities for asymmetric synthesis and green chemistry applications. Its electron-withdrawing halogen groups enhance reactivity in cross-coupling reactions, a hotspot in modern organic chemistry. Laboratories focusing on structure-activity relationships (SAR) often utilize this compound to optimize lead compounds for neurological and metabolic disorders.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike some hazardous intermediates, 2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol exhibits manageable stability under standard conditions, making it suitable for scale-up processes. This aligns with industry shifts toward sustainable synthesis, a topic dominating forums like the American Chemical Society’s Green Chemistry Institute.

In summary, 2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol (CAS No. 1337352-61-0) bridges gaps between academic research and industrial applications. Its dual functionality as a pharmacophore and synthetic precursor ensures its place in cutting-edge studies, answering frequent search queries about halogenated amino alcohols and chiral auxiliaries. As the scientific community prioritizes molecular diversity, this compound’s role will undoubtedly expand.